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An In-depth Technical Guide to the Physical Properties of Methyl 4-
(hydroxymethyl)cyclohexanecarboxylate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of chemical compounds is fundamental to their application in
synthesis, formulation, and analysis. This guide provides a detailed overview of the core
physical characteristics of methyl 4-(hydroxymethyl)cyclohexanecarboxylate, a bifunctional
molecule utilized as a versatile building block in organic synthesis and materials science.[1]
The compound's structure, featuring both a carboxylate ester and a hydroxymethyl group,
allows for a range of chemical transformations.[1] It exists as cis and trans stereoisomers,
which can exhibit different physical properties and reactivity.

Physicochemical Data Summary

The following table summarizes the key physical properties of methyl 4-
(hydroxymethyl)cyclohexanecarboxylate. Data for the general compound and its specific
isomers are presented where available.
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Property Value Isomer Reference(s)
Molecular Formula CoH1603 N/A [1112]1[3]
Molecular Weight 172.22 g/mol N/A [1][3]14]

Colorless to pale-
Appearance _ o trans-
yellow solid or liquid

250.7 £ 13.0 °C (at

Boiling Point trans- [4][5]
760 mmHg)
233°C N/A [1]
Density 1.1+0.1 g/cm3 trans- [4]
1.059 g/cm3 N/A [1]
1.058 £ 0.06 g/cm3 ]
) cis- [5]
(Predicted)
Flash Point 99.8+12.6 °C trans- [4]

Soluble in organic
B solvents such as ether
Solubility ) N/A [1]
and alcohol; insoluble

in water.

Room temperature;
some suppliers
Storage Conditions recommend storage in N/A [1]
an inert atmosphere at
2-8°C.

Experimental Protocols

Detailed experimental protocols for determining the physical properties of a specific compound
are not always published in commercial or database sources. However, standard
methodologies, as outlined below, are typically employed.

Determination of Boiling Point (Distillation Method)
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The boiling point of a liquid is determined as the temperature at which its vapor pressure

equals the atmospheric pressure. A standard method for this is distillation.

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
condenser, a thermometer placed appropriately to measure the temperature of the vapor,
and a receiving flask.

Sample Preparation: The round-bottom flask is filled to approximately two-thirds of its volume
with methyl 4-(hydroxymethyl)cyclohexanecarboxylate. Boiling chips are added to
ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into
contact with the thermometer bulb.

Temperature Reading: The temperature is recorded when it stabilizes, which indicates the
boiling point of the substance at the given atmospheric pressure. This is the temperature at
which a consistent condensation and collection of the distillate is observed.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, the observed boiling
point is corrected to the normal boiling point using a nomograph or appropriate equations.

Determination of Density (Pycnometer Method)

Density is the mass per unit volume of a substance.

Pycnometer Preparation: A pycnometer (a flask with a specific, known volume) is cleaned,
dried, and weighed empty (m1).

Sample Filling: The pycnometer is filled with methyl 4-
(hydroxymethyl)cyclohexanecarboxylate, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid is wiped off.

Weighing: The filled pycnometer is weighed (mz).

Calibration: The process is repeated with a reference substance of known density at the
same temperature, typically deionized water, to accurately determine the volume of the
pycnometer.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b077218?utm_src=pdf-body
https://www.benchchem.com/product/b077218?utm_src=pdf-body
https://www.benchchem.com/product/b077218?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Calculation: The density (p) is calculated using the formula: p = (mz - m1) / V, where V is the
volume of the pycnometer.

Determination of Solubility

Solubility is assessed by determining the extent to which a solute dissolves in a solvent to form
a saturated solution.

o Solvent Selection: A range of solvents (e.g., water, ethanol, diethyl ether) are selected.

e Sample Addition: A small, known amount of methyl 4-
(hydroxymethyl)cyclohexanecarboxylate is added to a known volume of the solvent in a
test tube or vial.

e Mixing: The mixture is agitated (e.g., by vortexing or stirring) at a constant temperature.

o Observation: The mixture is visually inspected for the dissolution of the solid or the formation
of a single liquid phase.

e Quantification (Optional): For quantitative analysis, successive amounts of the solute are
added until saturation is reached (i.e., no more solute dissolves). The concentration of the
resulting saturated solution can then be determined analytically (e.qg., by spectroscopy or
chromatography) to define the solubility.

Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of a
compound's boiling point.

Assemble Distillation
Apparatus

Prepare Sample in entle Heating of orization ecord Stable Correct for Atmospheric
Round-Bottom Flask ample and Condensation femperature Readin Pressure (if necess: ary)

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 4-(hydroxymethyl)cyclohexanecarboxylate For Research [benchchem.com]

2. (1R,4R)-Methyl 4-(hydroxymethyl)cyclohexanecarboxylate 95% | CAS: 110928-44-4 |
AChemBlock [achemblock.com]

o 3. Cyclohexanecarboxylic acid, 4-(hydroxymethyl)-, methyl ester | C9H1603 | CID 11073869
- PubChem [pubchem.ncbi.nlm.nih.gov]

o 4. CAS#:110928-44-4 | trans-Methyl 4-(hydroxymethyl)cyclohexanecarboxylate | Chemsrc
[chemsrc.com]

e 5.110928-45-5 CAS MSDS (METHYL CIS-4-HYDROXYMETHYLCYCLOHEXANE-1-
CARBOXYLATE) Melting Point Boiling Point Density CAS Chemical Properties
[chemicalbook.com]

 To cite this document: BenchChem. [methyl 4-(hydroxymethyl)cyclohexanecarboxylate
physical properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b077218#methyl-4-hydroxymethyl-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

